Cas no 2171907-19-8 (2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-3-methylbutanoic acid)

• Product Name: 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-3-methylbutanoic acid
• CAS No: 2171907-19-8
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6104773
• PubChem ID: 165540854
• Update Time: 2025-05-20

2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-3-methylbutanoic acid
• EN300-1495553
• 2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]methyl}-3-methylbutanoic acid
• 2171907-19-8

• Inchi： 1S/C27H34N2O5/c1-17(2)23(26(31)32)15-28-25(30)13-12-18(3)14-29-27(33)34-16-24-21-10-6-4-8-19(21)20-9-5-7-11-22(20)24/h4-11,17-18,23-24H,12-16H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： IOIBBXXAHYFYNN-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CCC(NCC(C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-3-methylbutanoic acid

2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-3-methylbutanoic acid (CAS No. 2171907-19-8): An Overview

2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-3-methylbutanoic acid (CAS No. 2171907-19-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-L-Leucine-L-Leucine-OH, is a dipeptide derivative featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in peptide synthesis due to its ease of removal and high stability under various reaction conditions.

The Fmoc protecting group is particularly useful in solid-phase peptide synthesis (SPPS), where it helps to prevent unwanted side reactions and ensures the sequential addition of amino acids. The presence of the Fmoc group in 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-3-methylbutanoic acid makes it an ideal building block for the synthesis of complex peptides and proteins. This compound has been extensively studied for its potential applications in drug discovery and development, particularly in the design of novel therapeutic agents.

Recent research has highlighted the importance of Fmoc-L-Leucine-L-Leucine-OH in the development of bioactive peptides. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can be used to synthesize peptides with enhanced stability and bioavailability. These peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

The Fmoc group in 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-3-methylbutanoic acid can be efficiently removed using mild base conditions, such as piperidine in dimethylformamide (DMF). This deprotection step is crucial for the successful synthesis of longer peptides and proteins. The removal of the Fmoc group reveals the amino group of the leucine residue, allowing for the subsequent coupling of additional amino acids.

In addition to its role in peptide synthesis, 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-3-methylbutanoic acid has also been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The Fmoc group can serve as a temporary protecting group that is cleaved off in vivo, releasing the active peptide or protein. This approach has been shown to improve the pharmacokinetic properties of therapeutic agents, such as increased solubility and reduced toxicity.

The structural complexity of 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-3-methylbutanoic acid also makes it an attractive candidate for use in combinatorial chemistry. Combinatorial chemistry involves the rapid synthesis and screening of large libraries of compounds to identify those with desired biological activities. By using this compound as a building block, researchers can generate a diverse array of peptides with varying sequences and functionalities.

Furthermore, Fmoc-L-Leucine-L-Leucine-OH has been utilized in the development of peptidomimetics, which are small molecules designed to mimic the structure and function of peptides. Peptidomimetics often exhibit improved pharmacological properties compared to their natural counterparts, such as increased stability and reduced susceptibility to enzymatic degradation. These properties make them valuable candidates for drug development.

In conclusion, 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-3-methylbutanoic acid (CAS No. 2171907-19-8) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, particularly the presence of the Fmoc protecting group, make it an essential building block for peptide synthesis and drug development. Ongoing research continues to explore new applications and improvements for this compound, contributing to advancements in therapeutic strategies for a wide range of diseases.